Cas no 1485699-65-7 (2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol
• CAS No: 1485699-65-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5209718
• PubChem ID: 65315093
• Update Time: 2025-10-18

2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-Hydroxyphenyl)methyl]amino}propane-1,3-diol
• 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H15NO3/c12-6-9(7-13)11-5-8-2-1-3-10(14)4-8/h1-4,9,11-14H,5-7H2
• InChI Key： PXWFSDPGTBUJDV-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(O)=C1)CO

Additional information on 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol (CAS No. 1485699-65-7): Properties, Applications, and Research Insights

2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol (CAS No. 1485699-65-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The compound's hydroxyphenyl and amino alcohol moieties make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for neuroprotective agents, aligning with the growing demand for central nervous system (CNS) therapeutics.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol to minimize environmental impact. This aligns with global trends favoring eco-friendly synthesis and biodegradable intermediates. The compound's water solubility and low toxicity profile further enhance its appeal for drug delivery systems, a hot topic in precision medicine discussions.

Analytical characterization of CAS No. 1485699-65-7 reveals distinct NMR spectra and HPLC retention behavior, critical for quality control in industrial applications. Its hydrogen-bonding capacity enables interactions with biological targets, sparking interest in computational chemistry circles for molecular docking studies. These properties position the compound as a candidate for allosteric modulator development, addressing frequent searches about non-competitive enzyme inhibitors.

The structure-activity relationship (SAR) of 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol is under investigation for GPCR targeting, particularly in dopamine receptor research. This connects with trending queries about neurotransmitter analogs and cognitive enhancers. Its chiral centers offer opportunities for stereoselective synthesis, a key focus area in asymmetric catalysis literature.

From a formulation perspective, the compound's melting point stability and pH-dependent solubility make it suitable for oral dosage forms. This addresses frequent industry questions about bioavailability enhancement strategies. Recent patent filings suggest applications in topical formulations, coinciding with rising interest in transdermal drug delivery technologies.

Ongoing metabolic studies of CAS No. 1485699-65-7 examine its phase I/II biotransformation pathways, relevant to drug metabolism discussions. The catechol-like structure prompts investigations into antioxidant potential, linking to popular searches about oxidative stress mitigation. These multidisciplinary applications demonstrate why this compound appears in high-throughput screening libraries.

In material science, derivatives of 2-{(3-hydroxyphenyl)methylamino}propane-1,3-diol show promise as chelating agents for metal ion coordination, answering queries about heavy metal sequestration. The aromatic-aliphatic hybrid structure enables polymer modification, connecting with smart materials research trends. Such versatility underscores why CAS No. 1485699-65-7 remains a compound of interest across scientific disciplines.